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Compound of Interest

Compound Name: DL-O-Tyrosine

Cat. No.: B556771 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the handling of DL-O-Tyrosine, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Overview:

DL-O-Tyrosine may cause skin, eye, and respiratory tract irritation.[1][2][3][4] While some

safety data sheets (SDS) indicate that the substance does not meet the criteria for hazard

classification, a conservative approach to handling is recommended due to conflicting

information.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling DL-O-Tyrosine.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[4][5] A face shield is

recommended if there is a risk

of splashing.

To protect eyes from airborne

particles and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[5][6]

To prevent direct skin contact

with the compound.

Body Protection
Laboratory coat and closed-toe

shoes.[4][7]

To protect skin and clothing

from potential spills.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used if

ventilation is inadequate or if

dust is generated.[3][5][6][7]

To prevent inhalation of

airborne powder.

Operational Plan: Step-by-Step Handling
A systematic workflow is essential for the safe handling of DL-O-Tyrosine from receipt to

disposal.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Preparation and Handling:

Handle DL-O-Tyrosine in a well-ventilated area, such as a chemical fume hood,

especially when weighing or transferring the powder to avoid dust formation.[2][6][8]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Wash hands thoroughly after handling the compound.[6]
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Storage:

Store in a dry, cool, and well-ventilated place in a tightly closed container.[5][6][8]

The recommended storage temperature is between 2 – 8 °C.[5]

Keep away from strong oxidizing agents.[5]

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[1][8][9][10] Seek medical attention if irritation persists.[2][11]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[8][9] Get medical attention if irritation occurs.[2]

Inhalation: Move the person to fresh air.[2][5][9] If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[2]

Ingestion: Rinse mouth with water.[5][8] Do NOT induce vomiting.[10] Call a physician or

poison control center if you feel unwell.[2]

Disposal Plan
Proper disposal of DL-O-Tyrosine and contaminated materials is critical to prevent

environmental contamination.

Waste Categorization:

Solid Waste: Unused DL-O-Tyrosine powder, contaminated gloves, weigh boats, and

paper towels.

Liquid Waste: Solutions containing DL-O-Tyrosine.

Disposal Procedures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Tyrosyl_D_proline.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/DL-Tyrosine%20cas556-03-6%20SDS.pdf
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://file.medchemexpress.eu/batch_PDF/HY-107848/DL-O-Tyrosine-SDS-MedChemExpress.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/DL-Tyrosine%20cas556-03-6%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488383&productDescription=100GR+L-Tyrosine&countryCode=GB&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.flinnsci.com/sds_838.05-l-tyrosine/sds_838.05/
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/DL-Tyrosine%20cas556-03-6%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/DL-Tyrosine%20cas556-03-6%20SDS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11488383&productDescription=100GR+L-Tyrosine&countryCode=GB&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.benchchem.com/product/b556771?utm_src=pdf-body
https://www.benchchem.com/product/b556771?utm_src=pdf-body
https://www.benchchem.com/product/b556771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Consult a licensed professional waste disposal service for guidance.[12]

Solid waste should be collected in a labeled, sealed container.[7]

Liquid waste should be collected in a dedicated, sealed, and labeled hazardous waste

container.[7] Do not empty into drains.[5]

Experimental Workflow for Safe Handling of DL-O-Tyrosine
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Workflow for Safe Handling of DL-O-Tyrosine
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Caption: Workflow for the safe handling of DL-O-Tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b556771?utm_src=pdf-custom-synthesis
https://file.medchemexpress.eu/batch_PDF/HY-107848/DL-O-Tyrosine-SDS-MedChemExpress.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.sigmaaldrich.com/HK/zh/product/sigma/93851
https://aksci.com/sds/F525_SDS.pdf
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Tyrosyl_D_proline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_O_phospho_D_tyrosine.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/DL-Tyrosine%20cas556-03-6%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488383&productDescription=100GR+L-Tyrosine&countryCode=GB&language=en
https://www.flinnsci.com/sds_838.05-l-tyrosine/sds_838.05/
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Chloro_L_Tyrosine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b556771#personal-protective-equipment-for-handling-dl-o-tyrosine
https://www.benchchem.com/product/b556771#personal-protective-equipment-for-handling-dl-o-tyrosine
https://www.benchchem.com/product/b556771#personal-protective-equipment-for-handling-dl-o-tyrosine
https://www.benchchem.com/product/b556771#personal-protective-equipment-for-handling-dl-o-tyrosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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